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Compound of Interest

Compound Name: 2,5-Divinylpyridine

Cat. No.: B097761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive search of available literature did not yield specific crystallographic

data for the crystal structure of 2,5-Divinylpyridine. This guide therefore provides a summary

of its known chemical properties and outlines a generalized experimental approach for its

synthesis and characterization based on methodologies reported for analogous pyridine

derivatives.

Chemical and Physical Properties of 2,5-
Divinylpyridine
While a definitive crystal structure is not publicly available, the fundamental properties of 2,5-
Divinylpyridine have been computationally predicted and are summarized below. This data

provides a foundational understanding of the molecule's characteristics.
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Property Value Source

Molecular Formula C₉H₉N PubChem

Molecular Weight 131.17 g/mol PubChem

IUPAC Name 2,5-bis(ethenyl)pyridine PubChem

CAS Number 16222-95-0 PubChem

SMILES C=CC1=CN=C(C=C1)C=C PubChem

InChI
InChI=1S/C9H9N/c1-3-8-5-6-

9(4-2)10-7-8/h3-7H,1-2H2
PubChem

InChIKey
SXLIFQSDMYZOBA-

UHFFFAOYSA-N
PubChem

Potential Synthesis of 2,5-Divinylpyridine
The synthesis of 2,5-disubstituted pyridines can be approached through various synthetic

routes. One potential method involves a Negishi coupling reaction, which has been

successfully employed for creating 2,5-disubstituted pyridine-based liquid crystals. This

approach offers a versatile platform for the introduction of vinyl groups onto the pyridine

scaffold.

Experimental Protocol: A Generalized Negishi Coupling Approach

This protocol is a hypothetical pathway for the synthesis of 2,5-Divinylpyridine based on

established methods for similar compounds.

Materials:

2,5-Dihalopyridine (e.g., 2,5-dibromopyridine or 2,5-diiodopyridine)

Vinylzinc reagent (e.g., vinylzinc chloride or vinylzinc bromide)

Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

Anhydrous solvent (e.g., Tetrahydrofuran (THF))
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Inert gas (e.g., Argon or Nitrogen)

Standard glassware for organic synthesis (round-bottom flasks, condensers, etc.)

Quenching agent (e.g., saturated ammonium chloride solution)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask under an inert atmosphere,

dissolve the 2,5-dihalopyridine in anhydrous THF.

Catalyst Addition: To this solution, add the palladium catalyst.

Reagent Addition: Slowly add the vinylzinc reagent to the reaction mixture at room

temperature.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-

MS). The reaction may require heating to proceed to completion.

Quenching: Once the reaction is complete, cool the mixture to room temperature and quench

by the slow addition of a saturated ammonium chloride solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent like ethyl acetate.

Washing and Drying: Wash the combined organic layers with brine, and then dry over

anhydrous sodium sulfate.

Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify

the crude product by silica gel column chromatography to obtain 2,5-Divinylpyridine.
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Characterization: Confirm the structure and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and mass spectrometry.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a generalized workflow for the synthesis and subsequent

characterization of 2,5-Divinylpyridine.

Start: 2,5-Dihalopyridine Negishi Coupling with
Vinylzinc Reagent

Aqueous Workup
& Extraction Column Chromatography Structural Characterization

(NMR, MS) Pure 2,5-Divinylpyridine

Click to download full resolution via product page

Generalized workflow for the synthesis and characterization of 2,5-Divinylpyridine.

Signaling Pathways
A review of the available literature did not identify any described signaling pathways directly

involving 2,5-Divinylpyridine. The primary focus of research on this and related molecules

appears to be in the field of polymer chemistry and materials science, particularly in the

regioselective and stereoselective polymerization of divinyl pyridine monomers.[1]

Conclusion
While the precise crystal structure of 2,5-Divinylpyridine remains to be determined, this guide

provides a summary of its known properties and a potential synthetic route for its preparation.

The provided experimental protocol, based on established methodologies for similar

compounds, offers a starting point for researchers interested in synthesizing this molecule for

further study. Future research, including single-crystal X-ray diffraction analysis, will be

necessary to fully elucidate the three-dimensional structure of 2,5-Divinylpyridine and unlock

a deeper understanding of its structure-property relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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